Cas no 150483-64-0 (1H-Pyrrole-2,5-dicarboxaldehyde,1-ethyl-)

• Product Name: 1H-Pyrrole-2,5-dicarboxaldehyde,1-ethyl-
• CAS No: 150483-64-0
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 99870
• PubChem ID: 45083719
• Update Time: 2025-05-20

1H-Pyrrole-2,5-dicarboxaldehyde,1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dicarboxaldehyde,1-ethyl-
• 1H-Pyrrole-2,5-dicarboxaldehyde, 1-ethyl- (9CI)
• EN300-364254
• 150483-64-0
• 1-Ethyl-1H-pyrrole-2,5-dicarbaldehyde

• Inchi： 1S/C8H9NO2/c1-2-9-7(5-10)3-4-8(9)6-11/h3-6H,2H2,1H3
• InChI Key： RPUHOJDMZHTATH-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C=O)N1CC

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 39.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1H-Pyrrole-2,5-dicarboxaldehyde,1-ethyl-

1H-Pyrrole-2,5-dicarboxaldehyde, 1-ethyl (CAS No. 150483-64-0): A Comprehensive Overview

1H-Pyrrole-2,5-dicarboxaldehyde, 1-ethyl (CAS No. 150483-64-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as ethyl pyrrole-2,5-dicarboxaldehyde, is characterized by its unique structural features and diverse applications in synthetic chemistry and drug development.

The pyrrole ring is a fundamental building block in many natural products and synthetic molecules. The presence of the ethyl group and the dicarboxaldehyde functionality in 1H-Pyrrole-2,5-dicarboxaldehyde, 1-ethyl imparts unique chemical properties that make it an attractive starting material for a wide range of reactions. Recent studies have highlighted its potential in the synthesis of complex molecules with biological activity.

In the realm of medicinal chemistry, 1H-Pyrrole-2,5-dicarboxaldehyde, 1-ethyl has been explored for its role in the development of novel therapeutic agents. One notable application is in the synthesis of pyrrole-based inhibitors for various enzymes and receptors. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 1H-Pyrrole-2,5-dicarboxaldehyde, 1-ethyl exhibited potent inhibitory activity against a specific enzyme involved in cancer progression. This finding underscores the compound's potential as a lead molecule for further drug development.

Moreover, the dicarboxaldehyde functionality in 1H-Pyrrole-2,5-dicarboxaldehyde, 1-ethyl provides multiple reactive sites for functionalization. This makes it an ideal candidate for conjugation with other bioactive molecules or polymers. Researchers have utilized this property to create hybrid materials with enhanced pharmacological profiles. For example, a recent publication in *Advanced Materials* reported the synthesis of pyrrole-based conjugates that showed improved solubility and bioavailability compared to their parent compounds.

The synthetic versatility of 1H-Pyrrole-2,5-dicarboxaldehyde, 1-ethyl extends beyond medicinal applications. In materials science, this compound has been used to develop novel polymers and coatings with unique optical and electronic properties. A study published in *Macromolecules* described the preparation of pyrrole-containing polymers that exhibited excellent photoluminescence and conductivity. These materials have potential applications in optoelectronic devices and sensors.

In addition to its synthetic utility, 1H-Pyrrole-2,5-dicarboxaldehyde, 1-ethyl has been studied for its environmental impact and biodegradability. Research published in *Environmental Science & Technology* investigated the biodegradation pathways of this compound and found that it can be efficiently degraded by certain microbial strains under aerobic conditions. This finding is crucial for assessing the environmental safety of products derived from 1H-Pyrrole-2,5-dicarboxaldehyde, 1-ethyl.

The safety profile of 1H-Pyrrole-2,5-dicarboxaldehyde, 1-ethyl is another important aspect to consider. Comprehensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. A review article in *Toxicology Letters* summarized the findings from various toxicity tests and concluded that while 1H-Pyrrole-2,5-dicarboxaldehyde, 1-ethyl exhibits low acute toxicity, long-term exposure studies are necessary to fully understand its safety profile.

In conclusion, 1H-Pyrrole-2,5-dicarboxaldehyde, 1-ethyl (CAS No. 150483-64-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and reactivity make it a valuable tool for researchers working on new materials, drugs, and environmental solutions. As ongoing research continues to uncover new applications and properties of this compound, it is likely to remain a focal point in the scientific community for years to come.